Cas no 90-65-3 (Penicillic acid)

Penicillic acid structure
Penicillic acid structure
Product Name:Penicillic acid
CAS No:90-65-3
MF:C8H10O4
MW:170.162602901459
MDL:MFCD00004365
CID:807734
Update Time:2024-10-26

Penicillic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexadienoic acid,3-methoxy-5-methyl-4-oxo-
    • Penicillic Acid
    • 3-methoxy-5-methyl-4-oxo-5-hexadienoicacid
    • 3-methoxy-5-methyl-4-oxo-hexa-2,5-dienoic acid
    • 3-Methoxy-5-methyl-4-oxo-hexa-2,5-diensaeure
    • kyselinapenicilova
    • pencillicacid
    • PENICILLINACID
    • Penicillinsaeure
    • Penicilliumsaeure
    • 3-Methoxy-5-methyl-4-oxo-2,5-hexadienoic acid (ACI)
    • Penicillic acid (6CI)
    • MeSH ID: D010398
    • NSC 402844
    • γ-keto-β-Methoxy-δ-methylene-Δα-hexenoic acid
    • Penicillic acid
    • MDL: MFCD00004365
    • Inchi: 1S/C8H10O4/c1-5(2)8(11)6(12-3)4-7(9)10/h4H,1H2,2-3H3,(H,9,10)
    • InChI Key: VOUGEZYPVGAPBB-UHFFFAOYSA-N
    • SMILES: O=C(C=C(C(C(C)=C)=O)OC)O

Computed Properties

  • Exact Mass: 170.05800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: Dark yellow powder
  • Density: 1.1456 (rough estimate)
  • Melting Point: 83-87 °C
  • Boiling Point: 219.79°C (rough estimate)
  • Refractive Index: 1.4425 (estimate)
  • Solubility: DMSO: >10mg/mL
  • PSA: 63.60000
  • LogP: 0.74650
  • Solubility: Soluble in hot water \ ethanol \ ether \ benzene \ chloroform, slightly soluble in cold water (2g/100ml), slightly soluble in hot petroleum ether, almost insoluble in pentane and hexane
  • Merck: 13,7163

Penicillic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-20/21/22-22
  • Safety Instruction: 37/39-26-24/25
  • RTECS:MM2625000
  • Hazardous Material Identification: Xn
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 i.p. in mice: 90.00 mg/kg (Chan et al.)

Penicillic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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